Cas no 171596-36-4 (N-Desmethyl Tadalafil)

• Product Name: N-Desmethyl Tadalafil
• CAS No: 171596-36-4
• MF: C₂₁H₁₇N₃O₄
• MW: 375.377384901047
• MDL: MFCD19443817
• CID: 831273
• PubChem ID: 9820973
• Update Time: 2025-04-19

N-Desmethyl Tadalafil Chemical and Physical Properties

Names and Identifiers

• Nortadalafil
• (6R,12aR)-6-(1,3-Benzodioxol-5-yl)-2,3,6,7,12,12a-hexahydropyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione
• Demethyl Tadalafil
• N-DesMethyl Tadalafil
• Pyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione, 6-(1,3-benzodioxol-5-yl)-2,3,6,7,12,12a-hexahydro-, (6R,12aR)-
• CS-0823
• Tadalafil IMpurity J
• Tadalafil IMpurity:IMpurity C
• Tadanafil N-desmethyl impurity
• Tetrahydropalmatine Solution, 100ppm
• (6R-trans)-6-(1,3-Benzodioxol-5-yl)-2,3,6,7,12,12a-hexahydropyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione
• Demethyltadalafil
• 5W59DMB3LD
• Desmethyltadalafil (Nortadalafil)
• (+)-Nortadalafil
• AK175644
• N-Desmethyl Tadalafil

• MDL： MFCD19443817
• Inchi： 1S/C21H17N3O4/c25-18-9-22-21(26)15-8-13-12-3-1-2-4-14(12)23-19(13)20(24(15)18)11-5-6-16-17(7-11)28-10-27-16/h1-7,15,20,23H,8-10H2,(H,22,26)/t15-,20-/m1/s1
• InChI Key： XHDLVMPUSXRZOS-FOIQADDNSA-N
• SMILES： O=C1[C@H]2CC3C4C=CC=CC=4NC=3[C@@H](C3=CC=C4C(=C3)OCO4)N2C(CN1)=O

Computed Properties

• Exact Mass: 375.12200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 672
• Topological Polar Surface Area: 83.7

Experimental Properties

• Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 285-290 ºC (methanol )
• Boiling Point: 718.6±60.0°C at 760 mmHg
• Solubility: Insuluble (3.5E-3 g/L) (25 ºC),
• PSA: 87.15000
• LogP: 2.08290

N-Desmethyl Tadalafil Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds